Lithium deuteride

• IUPAC Name: lithium;deuteride
• InChI: InChI=1S/Li.H/q+1;-1/i;1+1
• InChI Key: SRTHRWZAMDZJOS-IEOVAKBOSA-N
• Canonical SMILES: [H-].[Li+]
• Isomeric SMILES: [2H-].[Li+]
• Molecular Formula: HLi
• DSSTOX Substance ID: DTXSID501043436
• Molecular Weight: 9.0 g/mol
• Physical Description: Gray crystals with melting point of 680 deg C; [Hawley]
• CAS RN: 13587-16-1

Description

Lithium Deuteride (LiD) is a stable isotopic compound that is commonly used in deuterium storage and energy storage applications. It is also used as fuel in modern thermonuclear weapons.

Synthesis Analysis

Lithium Deuteride has been prepared by the direct combination of lithium and deuterium at 700°. The deuterium was obtained from the oxide by the use of magnesium.

Molecular Structure Analysis

The structural and dynamical properties of liquid Li samples with high concentrations of D have been derived from first-principles molecular dynamics simulations. The analysis suggests liquid–solid phase transitions can occur at some concentrations and temperatures, forming rock-salt LiD within liquid Li.

Chemical Reactions Analysis

The primary fission explosion produces high energy gamma and x-rays, which are channeled downward, and reflected toward the fusion device. The heat and pressure from the explosion cause the “fuel” (lithium deuteride) surrounding the sparkplug to react, releasing tritium. The tritium then fuses with the deuterium to form helium (nuclear fusion) and more neutrons.

Physical And Chemical Properties Analysis

Lithium Deuteride has a high melting point, low density, high deuterium concentration, and exceptional thermal stability in both vacuum and inert gases. It has the highest specific heat and electrochemical potential of any element on the period table and the lowest density of any elements that are solid at room temperature.

Scientific Research Applications

Hydrogen Bomb Development

. The reaction of a neutron with lithium is a convenient method of producing tritium, which is essential for the thermonuclear reaction in hydrogen bombs. The use of Lithium deuteride simplifies the process by avoiding complex freezing systems.

Isotope Labeling and Exchange Reactions

. These techniques are vital for understanding chemical pathways and mechanisms, particularly in complex organic molecules and pharmaceuticals.

Deuterium Isotope Effects Studies

. These effects are observed in various chemical, biological, and physical processes, providing insights into reaction kinetics and molecular dynamics.

Synthesis of Organometallic Compounds

. These compounds are fundamental in research and development of new materials with potential applications in electronics, catalysis, and more.

Mechanism of Action

Target of Action

Lithium deuteride primarily targets nuclear reactions, specifically in the context of nuclear fusion . It is used as a fusion fuel in thermonuclear weapons . The compound’s primary role is to facilitate the fusion of deuterium and tritium, two isotopes of hydrogen .

Mode of Action

The mode of action of lithium deuteride involves a series of nuclear reactions. Initially, the fission reaction of the primary releases gamma and x-ray, neutrons, and heat to produce the high temperatures required for the following fusion reactions . The fuel for the fusion is lithium deuteride. The neutrons react with lithium to produce tritium, and alpha radiation .

Biochemical Pathways

Instead, it is involved in nuclear reactions, specifically the fusion of deuterium and tritium . This fusion reaction results in the release of a large amount of energy, which is the primary “downstream effect” of this process .

Pharmacokinetics

Instead, it undergoes nuclear reactions to produce energy .

Result of Action

The result of lithium deuteride’s action is the production of a large amount of energy through nuclear fusion . This energy is released in the form of gamma rays, kinetic energy, and other forms of radiation . In the context of its use in thermonuclear weapons, this energy release results in a large explosion .

Action Environment

The action of lithium deuteride is influenced by environmental factors such as temperature and pressure . High temperatures and pressures are required to initiate the nuclear fusion reactions in which lithium deuteride participates . Additionally, lithium deuteride is a solid under ambient conditions without cooling and compression, which has low production cost, small size, lightweight, and convenience to carry .

Safety and Hazards

Lithium Deuteride reacts violently with water, releasing flammable gases that can ignite spontaneously. It is toxic if swallowed, causes severe skin burns and eye damage upon contact, and can be harmful when inhaled. Proper handling, storage, and ventilation are crucial to prevent accidents.

Future Directions

Jefferson Lab is on the ground level of a multi-year, combined research venture to measure spin-polarized fusion (SPF). If achieved, SPF will lower the requirements for the ignition of a burning plasma in a fusion reactor. Atomic nuclei have a behavior akin to a spinning top. Low temperatures and high magnetic fields can be used to “polarize” all the nuclei in a fuel pellet by forcing them to all spin in the same direction.